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Compound of Interest

Compound Name:
1-(Mesitylsulfonyl)-3-nitro-1h-

1,2,4-triazole

Cat. No.: B013655 Get Quote

An In-depth Technical Guide to the Synthesis of 1-(Mesitylsulfonyl)-3-nitro-1H-1,2,4-triazole
(MSNT)

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a detailed protocol for the synthesis of 1-(Mesitylsulfonyl)-3-
nitro-1H-1,2,4-triazole (MSNT), a widely used coupling and condensing reagent in organic

synthesis, particularly in the construction of oligonucleotides.[1][2] The synthesis involves the

reaction of 3-nitro-1,2,4-triazole with mesitylenesulfonyl chloride.[3][4]

Synthesis Overview and Mechanism
The synthesis of MSNT is achieved through the sulfonylation of 3-nitro-1,2,4-triazole with 2,4,6-

trimethylbenzenesulfonyl chloride (mesitylenesulfonyl chloride) in the presence of a base,

typically triethylamine, to neutralize the hydrochloric acid byproduct. The reaction is generally

performed in an anhydrous aprotic solvent such as dioxane.

Experimental Protocol
This protocol is based on established literature procedures.[1][3]

2.1. Materials and Reagents

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b013655?utm_src=pdf-interest
https://www.benchchem.com/product/b013655?utm_src=pdf-body
https://www.benchchem.com/product/b013655?utm_src=pdf-body
https://www.benchchem.com/product/b013655?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5773297.htm
https://www.scbt.com/p/1-2-mesitylenesulfonyl-3-nitro-1h-1-2-4-triazole-74257-00-4
https://www.chemicalbook.com/synthesis/1-mesitylene-2-sulfonyl-3-nitro-1-2-4-triazole.htm
https://www.nbinno.com/article/other-organic-chemicals/understanding-msnt-properties-synthesis-industrial-significance-oh
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5773297.htm
https://www.chemicalbook.com/synthesis/1-mesitylene-2-sulfonyl-3-nitro-1-2-4-triazole.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reagent/Materi
al

Molar Mass (
g/mol )

Quantity Moles (mol) Equivalents

3-Nitro-1,2,4-

triazole
114.06 19.5 g 0.171 1.0

Mesitylenesulfon

yl chloride
218.70 37.4 g 0.171 1.0

Triethylamine 101.19 17.3 g (23.8 mL) 0.171 1.0

Anhydrous

Dioxane
- 350 mL - -

Dichloromethane - 150 mL - -

Toluene - 20-30 mL - -

Anhydrous

Sodium Sulfate
- As needed - -

Water - 150 mL - -

2.2. Equipment

1.0-liter round-bottomed flask (oven-dried)

Claisen adapter

200 mL pressure-equalizing dropping funnel

Magnetic stirrer and stir bar

Ice bath

Filtration apparatus (e.g., Büchner funnel)

Rotary evaporator

2.3. Procedure
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Reaction Setup: In an oven-dried 1.0-liter round-bottomed flask equipped with a magnetic

stir bar and a Claisen adapter, add 3-nitro-1,2,4-triazole (19.5 g, 0.171 mol) and anhydrous

dioxane (200 mL).

Addition of Base: Add triethylamine (17.3 g, 0.171 mol) to the mixture and cool the resulting

solution to 0°C using an ice bath.

Preparation of Sulfonyl Chloride Solution: In a separate flask, dissolve mesitylenesulfonyl

chloride (37.4 g, 0.171 mol) in anhydrous dioxane (150 mL). Transfer this solution to a 200

mL pressure-equalizing dropping funnel attached to the Claisen adapter of the reaction flask.

Reaction: Slowly add the mesitylenesulfonyl chloride solution dropwise to the stirred reaction

mixture at 0°C.

Reaction Progression: After the addition is complete, continue stirring the reaction mixture at

0°C for 30 minutes. Then, allow the mixture to warm to room temperature and continue

stirring for an additional hour.

Work-up:

A precipitate of triethylamine hydrochloride will form. Remove this by filtration.

Concentrate the filtrate under reduced pressure to obtain a yellow solid.

Dissolve the solid in dichloromethane (150 mL) and wash the organic layer with water

(150 mL).

Dry the organic layer with anhydrous sodium sulfate, filter, and evaporate the solvent

under reduced pressure to yield a yellow solid.

Purification:

Recrystallize the crude product from boiling toluene (20-30 mL).

Wash the resulting crystals with ice-cold toluene.

Dry the purified product overnight under vacuum (1.9 mmHg) to yield 1-
(Mesitylsulfonyl)-3-nitro-1H-1,2,4-triazole as a pale yellow solid.[1][3]
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Quantitative Data Summary
Parameter Value Reference

Yield 24-25 g (46%-48%) [1][3]

Melting Point 131°C - 133°C [1][3]

TLC Rf
0.23 (20% Hexane in

Dichloromethane)
[1][3]

Molecular Formula C11H12N4O4S [1][4]

Molecular Weight 296.30 g/mol [1][4]

Spectroscopic Data
The following data has been reported for the synthesized MSNT.[1][3]

1H NMR (300 MHz, CDCl3) 13C NMR (75 MHz, CDCl3) IR (solid) νmax

δ 8.84 (s, 1H) δ 162.9 3126 cm-1

δ 7.07 (s, 2H) δ 147.5 2983 cm-1

δ 2.69 (s, 6H) δ 145.2 2947 cm-1

δ 2.34 (s, 3H) δ 142.5 1597 cm-1

δ 133.0

δ 127.9

δ 23.2

δ 21.3

Visualizations
Synthesis Workflow
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Caption: Overall workflow for the synthesis of MSNT.
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Caption: Chemical reaction for the synthesis of MSNT.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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